2-(2,5-Dimethylphenyl)-6,8-dimethylquinoline-4-carboxylic acid
2-(2,5-Dimethylphenyl)-6,8-dimethylquinoline-4-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
438228-75-2
VCID:
VC0455324
InChI:
InChI=1S/C20H19NO2/c1-11-5-6-13(3)15(8-11)18-10-17(20(22)23)16-9-12(2)7-14(4)19(16)21-18/h5-10H,1-4H3,(H,22,23)
SMILES:
CC1=CC(=C(C=C1)C)C2=NC3=C(C=C(C=C3C(=C2)C(=O)O)C)C
Molecular Formula:
C20H19NO2
Molecular Weight:
305.4g/mol
2-(2,5-Dimethylphenyl)-6,8-dimethylquinoline-4-carboxylic acid
CAS No.: 438228-75-2
Main Products
VCID: VC0455324
Molecular Formula: C20H19NO2
Molecular Weight: 305.4g/mol
| CAS No. | 438228-75-2 |
|---|---|
| Product Name | 2-(2,5-Dimethylphenyl)-6,8-dimethylquinoline-4-carboxylic acid |
| Molecular Formula | C20H19NO2 |
| Molecular Weight | 305.4g/mol |
| IUPAC Name | 2-(2,5-dimethylphenyl)-6,8-dimethylquinoline-4-carboxylic acid |
| Standard InChI | InChI=1S/C20H19NO2/c1-11-5-6-13(3)15(8-11)18-10-17(20(22)23)16-9-12(2)7-14(4)19(16)21-18/h5-10H,1-4H3,(H,22,23) |
| Standard InChIKey | BMNWQXZWCBFBSV-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1)C)C2=NC3=C(C=C(C=C3C(=C2)C(=O)O)C)C |
| Canonical SMILES | CC1=CC(=C(C=C1)C)C2=NC3=C(C=C(C=C3C(=C2)C(=O)O)C)C |
| PubChem Compound | 842948 |
| Last Modified | Nov 30 2021 |
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